Cas no 1610377-17-7 (7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione)

• Product Name: 7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione
• CAS No: 1610377-17-7
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 4608980
• Update Time: 2025-07-01

7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 7-[(3-methylphenyl)methyl]-5,6-dihydro-2H-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione
• 7-(3-Methylbenzyl)-6,7-dihydro[1,2,4]triazolo-[4,3-a]pyrazine-3,8(2H,5H)-dione
• 1,2,4-Triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione, 6,7-dihydro-7-[(3-methylphenyl)methyl]-
• 7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione

• Inchi： 1S/C13H14N4O2/c1-9-3-2-4-10(7-9)8-16-5-6-17-11(12(16)18)14-15-13(17)19/h2-4,7H,5-6,8H2,1H3,(H,15,19)
• InChI Key： YDSWDQAVYODTNS-UHFFFAOYSA-N
• SMILES： C12=NNC(=O)N1CCN(CC1=CC=CC(C)=C1)C2=O

Additional information on 7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione

Introduction to 7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione (CAS No. 1610377-17-7)

7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione (CAS No. 1610377-17-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyrazines, which are known for their diverse biological activities and pharmacological properties. The compound's structure includes a methylbenzyl substituent attached to a triazolopyrazine core, which contributes to its distinct chemical and biological characteristics.

The synthesis of 7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione has been extensively studied in recent years. Researchers have developed various synthetic routes to access this compound efficiently and in high yields. One of the most common methods involves the reaction of a methylbenzylamine derivative with a suitable triazolopyrazine precursor under controlled conditions. This synthetic approach not only ensures the purity and stability of the final product but also allows for the exploration of structural modifications to enhance its biological activity.

Recent studies have highlighted the potential of 7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione has also demonstrated potential as an anti-inflammatory agent. Preclinical studies have shown that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione have also been investigated in detail. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These properties are crucial for its potential use as an oral therapeutic agent in clinical settings.

Furthermore, the safety profile of 7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,5H)-dione has been evaluated through extensive toxicological studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile supports its further development as a potential drug candidate.

In conclusion, 7-(3-methylbenzyl)-6,7-dihydro[1,2,4]triazolo[4,3-a]pyrazine-3，8(2H，5H)-dione (CAS No. 1610377-17-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development in the field of medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.